Increasing the electrochemical system performance using a magnetic nanostructured sensor for simultaneous determination of l-tyrosine and epinephrine
Analytical Methods Pub Date: 2019-02-15 DOI: 10.1039/C8AY02701C
Abstract
A novel nanostructured sensor based on a carbon paste electrode (CPE) modified with iron oxide nanoparticles (CPE/Fe3O4) was devised for the simultaneous determination of L-tyrosine (LT) and epinephrine (EP). Various techniques such as X-ray diffraction, scanning electron microscopy and electrochemical impedance spectroscopy were used for characterization of the pure Fe3O4 nanopowders and the nanostructured modified sensor. The use of the CPE/Fe3O4 indicated that excellent electrocatalytic activity is created for the oxidation of LT and EP in 0.2 M Britton–Robinson buffer (B–R; pH = 4.0). Furthermore, the modified CPE exhibited improved electrocatalytic activity toward LT and EP in the linear range concentration of 0.4–270.0 μM, with a detection limit of 50.0 nM and 22.0 nM, respectively. The modified electrode was applied successfully for simultaneous determination of LT and EP in human blood serum using a differential pulse voltammetry technique. Good stability and repeatability were also observed in the determination of LT and EP at the surface of the nanostructured sensor.
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Journal Name：Analytical Methods
Research Products
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CAS no.: 144409-99-4
